N-(2-methoxyphenyl)-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide
• InChI: InChI=1S/C17H22N4O4/c1-20-15(23)17(19-16(20)24)7-9-21(10-8-17)11-14(22)18-12-5-3-4-6-13(12)25-2/h3-6H,7-11H2,1-2H3,(H,18,22)(H,19,24)
• InChI Key: DBGTWYLIJQHFDG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2(CCN(CC2)CC(=O)NC3=CC=CC=C3OC)NC1=O
• Molecular Formula: C17H22N4O4
• Molecular Weight: 346.4 g/mol
• CAS No.: 941880-45-1

Description

N-(2-methoxyphenyl)-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide is a useful research compound. Its molecular formula is C17H22N4O4 and its molecular weight is 346.387. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Anticancer Activity

Research highlights the synthesis of N-aryl substituted phenyl acetamide analogs, aiming to evaluate their anticancer and antimicrobial activities. A notable study synthesized new analogs via Suzuki coupling, demonstrating inhibition activity against HCT 116 cancer cell line and presenting antimicrobial activities (G. Kumar et al., 2019).

Comparative Metabolism Studies

A comparative study on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes revealed insights into the metabolic pathways of similar compounds, highlighting species-specific differences in metabolism rates and pathways (S. Coleman et al., 2000).

Agonists for ORL1 Receptor

In pharmacological research, the discovery of high-affinity ligands for the human ORL1 (orphanin FQ/nociceptin) receptor led to the development of a series of optimized ligands, showing potential for therapeutic applications. These compounds exhibit high affinity and selectivity, behaving as full agonists in biochemical assays (S. Röver et al., 2000).

Radiosynthesis for Herbicide Studies

The radiosynthesis of chloroacetanilide herbicides facilitates studies on their metabolism and mode of action. This approach allows for high-specific activity labeling, enabling detailed metabolic pathway analysis (B. Latli et al., 1995).

Kappa-Opioid Receptor Antagonism

Research into the kappa-opioid receptor (KOR) antagonist, PF-04455242, revealed its high affinity and selectivity, demonstrating therapeutic potential in treating depression and addiction disorders. This study highlights the antagonist's effects on KOR and MOR-induced analgesia and its potential antidepressant-like efficacy (S. Grimwood et al., 2011).

Silylation of Acetamide Derivatives

A study on the silylation of N-(2-hydroxyphenyl)acetamide by methyl(organyl)dichlorosilanes showcased the formation of silaheterocyclic compounds, presenting data on their structure, properties, and potential applications in material science (N. Lazareva et al., 2017).